Cas no 1223748-39-7 (3-(4-(Methoxycarbonyl)phenyl)propane-1-sulfonic acid)

• Product Name: 3-(4-(Methoxycarbonyl)phenyl)propane-1-sulfonic acid
• CAS No: 1223748-39-7
• MF: C₁₁H₁₄O₅S
• MW: 258.290862560272
• MDL: MFCD14708224
• CID: 1073627
• PubChem ID: 46835732
• Update Time: 2025-04-20

3-(4-(Methoxycarbonyl)phenyl)propane-1-sulfonic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-(Methoxycarbonyl)phenyl)propane-1-sulfonic acid
• 3-(4-Methoxycarbonyl)phenylpropane-1-sulfonic acid
• 3-[4-(methoxycarbonyl)phenyl]propane-1-sulfonic acid
• A11452
• AG-L-21278
• CTK4B3092
• FT-0682383
• 3-(4-methoxycarbonylphenyl)propane-1-sulfonic acid
• 3-(4-(methoxycarbonyl)phenyl)propane-1-sulfonicacid
• DTXSID30676550
• AKOS015851532
• DB-062043
• 1223748-39-7

• MDL： MFCD14708224
• Inchi： 1S/C11H14O5S/c1-16-11(12)10-6-4-9(5-7-10)3-2-8-17(13,14)15/h4-7H,2-3,8H2,1H3,(H,13,14,15)
• InChI Key： OFGLQSUWZJEIHY-UHFFFAOYSA-N
• SMILES： S(CCCC1C=CC(C(=O)OC)=CC=1)(=O)(=O)O

Computed Properties

• Exact Mass: 258.05619472g/mol
• Monoisotopic Mass: 258.05619472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 89Ų

3-(4-(Methoxycarbonyl)phenyl)propane-1-sulfonic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters